Cas no 478040-78-7 ((3E)-1,1,1-trifluoro-4-{[2-(1H-indol-3-yl)ethyl]amino}but-3-en-2-one)

• Product Name: (3E)-1,1,1-trifluoro-4-{[2-(1H-indol-3-yl)ethyl]amino}but-3-en-2-one
• CAS No: 478040-78-7
• CID: 4653171
• Update Time: 2025-05-24

(3E)-1,1,1-trifluoro-4-{[2-(1H-indol-3-yl)ethyl]amino}but-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• (E)-1,1,1-TRIFLUORO-4-([2-(1H-INDOL-3-YL)ETHYL]AMINO)-3-BUTEN-2-ONE
• (3E)-1,1,1-trifluoro-4-{[2-(1H-indol-3-yl)ethyl]amino}but-3-en-2-one

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Tryptamines and derivatives

Additional information on (3E)-1,1,1-trifluoro-4-{[2-(1H-indol-3-yl)ethyl]amino}but-3-en-2-one

Compound CAS No. 478040-78-7: (3E)-1,1,1-Trifluoro-4-{[2-(1H-indol-3-yl)ethyl]amino}but-3-en-2-one

The compound CAS No. 478040-78-7, also known as (3E)-1,1,1-trifluoro-4-{[2-(1H-indol-3-yl)ethyl]amino}but-3-en-2-one, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a trifluoromethyl group, an indole moiety, and a conjugated enone system. These structural features contribute to its intriguing chemical properties and biological activities.

Recent studies have highlighted the importance of indole-containing compounds in drug discovery and development. The indole ring in this molecule is a key structural element that often confers bioactivity, making it a valuable target for researchers in the pharmaceutical industry. The presence of the trifluoromethyl group further enhances the compound's stability and lipophilicity, which are critical properties for drug candidates.

The enone system in CAS No. 478040-78-7 plays a crucial role in its reactivity and selectivity. This system is known to participate in various chemical reactions, including Michael addition and cycloaddition reactions, which are widely used in organic synthesis. The conjugation between the carbonyl group and the double bond also imparts electronic properties that make this compound suitable for applications in materials science, such as in the development of advanced polymers or optoelectronic materials.

One of the most promising aspects of this compound is its potential in medicinal chemistry. Researchers have explored its ability to inhibit specific enzymes or receptors involved in disease pathways. For instance, studies have shown that (3E)-1,1,1-trifluoro-4-{[2-(1H-indol-3-yl)ethyl]amino}but-3-en-2-one exhibits selective binding to certain G-protein coupled receptors (GPCRs), which are critical targets for treating conditions such as cardiovascular diseases and neurodegenerative disorders.

In addition to its pharmacological applications, this compound has also been investigated for its role in synthetic biology. Its ability to undergo enzymatic transformations makes it a valuable substrate for biocatalysis. Recent advancements in metabolic engineering have enabled the production of this compound through microbial fermentation, offering a sustainable alternative to traditional chemical synthesis methods.

The synthesis of CAS No. 478040-78-7 involves a series of intricate organic reactions, including nucleophilic substitutions, eliminations, and cyclizations. Researchers have developed efficient synthetic routes that minimize waste and maximize yield, aligning with the principles of green chemistry. These methods not only enhance the scalability of production but also reduce environmental impact.

From an analytical standpoint, this compound has been thoroughly characterized using advanced spectroscopic techniques such as NMR (nuclear magnetic resonance) and MS (mass spectrometry). These analyses provide detailed insights into its molecular structure and purity, ensuring its reliability for both research and industrial applications.

In conclusion, CAS No. 478040-78-7, or (3E)-1,1,1-trifluoro-4-{[2-(1H-indol-3